Cas no 1036482-64-0 (4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine)

• Product Name: 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine
• CAS No: 1036482-64-0
• MF: C₆H₇F₃N₂S
• MW: 196.193390130997
• CID: 4568886
• Update Time: 2025-10-29

4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine
• F53843
• Z744843964

• Inchi： 1S/C6H7F3N2S/c1-4-2-12-5(11-4)10-3-6(7,8)9/h2H,3H2,1H3,(H,10,11)
• InChI Key： YMUOHJORSZWWJM-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 142-144 °C
• Boiling Point: 199.3±50.0 °C at 760 mmHg
• Flash Point: 74.3±30.1 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine

4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine: A Comprehensive Overview

4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine, with the CAS number 1036482-64-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a thiazole core, which is a well-known pharmacophore in medicinal chemistry, often associated with biological activity and therapeutic efficacy.

The structural composition of 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine includes a methyl group at the 4-position of the thiazole ring and a trifluoroethyl substituent at the nitrogen position. This specific arrangement contributes to its distinct chemical and pharmacological characteristics. The presence of fluorine atoms in the trifluoroethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation in drug design.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The unique electronic distribution and steric environment provided by the thiazole ring make it an ideal scaffold for modulating biological targets. Specifically, 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine has been investigated for its potential role in inhibiting certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazole derivatives have shown promise as inhibitors of kinases and other enzymes that are aberrantly expressed in cancer cells. The trifluoroethyl group not only improves the pharmacokinetic properties of the molecule but also enhances its binding affinity to target proteins. Preclinical studies have suggested that derivatives of this nature may interfere with critical signaling pathways that drive tumor growth and progression.

The synthesis of 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the trifluoroethyl group efficiently while maintaining the integrity of the thiazole core. Techniques such as nucleophilic substitution and metal-catalyzed cross-coupling reactions have been utilized to construct the desired molecular framework.

Electrochemical studies on this compound have revealed interesting insights into its redox properties. The presence of nitrogen and sulfur heteroatoms in the thiazole ring influences its electronic structure, making it a candidate for redox-active applications. Such properties are particularly relevant in developing novel therapeutic agents that can interact with biological systems through redox mechanisms.

The pharmacokinetic profile of 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine has been evaluated through in vitro and in vivo studies. These investigations have highlighted its favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The trifluoroethyl group contributes to prolonged circulation time by reducing metabolic clearance rates. Additionally, its ability to cross biological membranes suggests potential for topical and systemic therapeutic applications.

In conclusion, 4-methyl-N-(2,2,2-trifluoroethyl)-1,3-thiazol-2-amine represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications span various therapeutic areas, particularly oncology and inflammatory diseases. Ongoing research efforts are focused on optimizing its synthetic routes and exploring new mechanisms of action to harness its full therapeutic potential.